Cas no 2305561-23-1 (1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo1,2-apyrazine-2'-yl}prop-2-en-1-one)

• Product Name: 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo1,2-apyrazine-2'-yl}prop-2-en-1-one
• CAS No: 2305561-23-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5378352
• PubChem ID: 139015526
• Update Time: 2025-07-15

1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo1,2-apyrazine-2'-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3′,4′-Dihydrospiro[oxetane-3,1′(2′H)-pyrrolo[1,2-a]pyrazin]-2′-yl)-2-propen-1-one
• 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo1,2-apyrazine-2'-yl}prop-2-en-1-one

• Inchi： 1S/C12H14N2O2/c1-2-11(15)14-7-6-13-5-3-4-10(13)12(14)8-16-9-12/h2-5H,1,6-9H2
• InChI Key： KRMNBOGFNCAXCQ-UHFFFAOYSA-N
• SMILES： C(N1C2(C3=CC=CN3CC1)COC2)(=O)C=C

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.7±45.0 °C(Predicted)
• pka: -1.57±0.20(Predicted)

Additional information on 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo1,2-apyrazine-2'-yl}prop-2-en-1-one

Introduction to 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo[1,2-apyrazine]-2'-yl}prop-2-en-1-one (CAS No. 2305561-23-1)

1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo[1,2-apyrazine]-2'-yl}prop-2-en-1-one, identified by its CAS number 2305561-23-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a fascinating intersection of heterocyclic chemistry and functional group engineering, making it a promising candidate for further exploration in drug discovery and development.

The core structure of this compound features a spirooxetane moiety linked to a pyrrolo[1,2-apyrazine] scaffold. The spirooxetane ring, characterized by its three-membered oxygen-containing heterocycle, introduces unique reactivity and conformational constraints that can be exploited for designing bioactive molecules. In contrast, the pyrrolo[1,2-apyrazine] unit provides a rich system of nitrogen atoms, which are known to be crucial for interactions with biological targets such as enzymes and receptors. The propenone side chain further enhances the molecular diversity, allowing for diverse functionalization strategies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of this compound with greater accuracy. The combination of the spirooxetane and pyrrolo[1,2-apyrazine] moieties suggests that this molecule may exhibit properties suitable for modulating various biological pathways. For instance, the nitrogen-rich core could serve as a scaffold for binding to proteins involved in inflammatory responses or metabolic disorders.

In the context of current research trends, there is growing interest in developing small molecules that can selectively interact with specific biological targets while minimizing off-target effects. The structural features of 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo[1,2-apyrazine]-2'-yl}prop-2-en-1-one make it an attractive candidate for such applications. The spirooxetane ring can be designed to undergo controlled chemical reactions under mild conditions, enabling the synthesis of derivatives with tailored biological activities. Additionally, the pyrrolo[1,2-apyrazine] moiety has been shown to exhibit binding affinity for certain enzymes and receptors, which could be leveraged for therapeutic purposes.

One particularly intriguing aspect of this compound is its potential to act as a prodrug or a precursor for bioactive molecules. The spirooxetane ring can be engineered to undergo hydrolysis or other chemical transformations in vivo, releasing pharmacologically active species that target specific disease pathways. This approach has been successfully employed in other areas of drug development, where prodrugs offer advantages such as improved solubility or reduced toxicity.

The synthesis of 1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo[1,2-apyrazine]-2'-yl}prop-2-en-1-one presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters and sensitive functional groups requires careful optimization of reaction conditions to ensure high yields and purity. However, recent developments in asymmetric synthesis and catalytic methods have made it increasingly feasible to construct complex heterocyclic systems like this one with high precision.

From a medicinal chemistry perspective, the structural motifs present in this compound are reminiscent of known bioactive scaffolds that have shown promise in preclinical studies. For example, derivatives of pyrrolo[1,2-apyrazine] have been investigated for their potential as kinase inhibitors or antiviral agents. By incorporating these motifs into a single molecule and exploring their interactions with biological targets, researchers can uncover novel pharmacological activities that may not be apparent from individual components alone.

The role of computational tools in analyzing the structure-property relationships (SPR) of this compound cannot be overstated. High-throughput virtual screening (HTVS) combined with machine learning algorithms has allowed researchers to rapidly assess the potential binding affinity of thousands of compounds against various biological targets. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation.

In conclusion,1-{3',4'-dihydro-2'H-spirooxetane-3,1'-pyrrolo[1,2-apyrazine]-2'-yl}propenone (CAS No. 2305561-23) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive scaffold for developing novel therapeutic agents. As research in this area continues to evolve,spirooxetanes and pyrrolo[1,2-apyrazines] are likely to play increasingly important roles in drug discovery efforts aimed at addressing unmet medical needs.